![molecular formula C7H4ClNS B2707237 2-Chloro-4-mercaptobenzonitrile CAS No. 110888-20-5](/img/structure/B2707237.png)
2-Chloro-4-mercaptobenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-4-mercaptobenzonitrile is a chemical compound with the molecular formula C7H4ClNS and a molecular weight of 169.63136 . It is used in various chemical reactions and has specific safety precautions associated with its use .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a chlorine atom (Cl), a sulfur atom (S), and a nitrile group (CN) attached to it . The exact structure can be obtained from its MOL file .Scientific Research Applications
Synthesis and Chemical Properties
2-Chloro-4-mercaptobenzonitrile is involved in various synthesis processes and chemical studies. It has been observed that halogen-substituted mercaptobenzonitriles, including this compound, can be synthesized from fluorobenzonitriles through selective substitution reactions. These compounds are useful due to their synthetic versatility (Taldone et al., 2012).
Surface Chemistry and Interface Studies
In surface chemistry, this compound plays a role in understanding electrostatic interactions at electrode/SAM/solution interfaces. It has been used in self-assembled monolayers on electrodes to study the vibrational Stark effect (VSE), which is critical for analyzing the local electric field and understanding the electrostatic description of interfacial potential distribution (Schkolnik et al., 2012). Additionally, its adsorption behavior on gold electrodes has been compared with that of other aromatic nitriles, providing insights into the molecular interactions and adsorption mechanisms at the gold surface (Holze, 2013).
Spectroscopy and Molecular Analysis
This compound has been a subject of interest in vibrational spectroscopy studies. These studies, using techniques like FT-IR and μ-Raman spectroscopy, provide valuable information about the molecular structure, vibrational modes, and interactions of the molecule (Sert et al., 2013). In nanomaterial science, it has been utilized in plasmonic gold nanohole arrays for enhancing sum-frequency generation detection, showcasing its role in enhancing surface-sensitive spectroscopic methods (Guo et al., 2020).
Crystal Engineering and Material Science
This compound is also relevant in crystal engineering. Its molecular salts with other chemical entities have been synthesized and characterized, aiding the understanding of crystal structures, interactions like halogen bonds, and their implications in material science (Oruganti et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
2-chloro-4-sulfanylbenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNS/c8-7-3-6(10)2-1-5(7)4-9/h1-3,10H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPFZXRIMRNJRBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S)Cl)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
110888-20-5 |
Source
|
Record name | 2-chloro-4-mercaptobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.